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Compound of Interest

Compound Name: 5-chloro-3-iodo-1H-indazole

Cat. No.: B1370921

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the expected spectral data for the
heterocyclic compound 5-chloro-3-iodo-1H-indazole (CAS Number: 351456-45-6). While
complete, publicly available experimental spectra for this specific molecule are not readily
accessible, this document, authored from the perspective of a Senior Application Scientist,
offers a detailed prediction and interpretation of its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data. These predictions are grounded in the
fundamental principles of spectroscopy and supported by data from closely related indazole
analogs found in the scientific literature.

The indazole core is a significant scaffold in medicinal chemistry, and a thorough understanding
of its spectroscopic properties is crucial for unambiguous structure elucidation and the
development of new chemical entities.[1] This guide is designed to be a practical resource for
researchers working with this and similar molecules.

Molecular Structure and Numbering

The foundational step in spectral analysis is a clear understanding of the molecule's structure
and the conventional numbering of its atoms.
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Sample Preparation

Gissolve 5-10 mg of sample in 0.6 mL of deuterated solvent (e.g., DMSO-d6))

A

E’-\dd a small amount of TMS as an internal standard (0 ppm))

A

[Transfer the solution to a clean, dry 5 mm NMR tube)

Data Acquisition (400 MHz Spectrometer)

Gnsen the sample, lock, and shim the spectrometer]

b

Acquire *H NMR spectrum (e.g., 16 scans, 2s relaxation delay)) chuire 13C NMR spectrum (e.g., 1024 scans, proton-decoupled).

Y

Cf needed, perform 2D NMR experiments (COSY, HSQC, HMBC))

Data Prvcessing

[Apply Fourier transform to the FID)

Y

Ghase the spectrum and reference to TMS}

Y

Entegrate the signals and analyze chemical shifts and coupling constants}

Loss of | Loss of HCN
.
m/[y;;g - [M-+H-I]* [M+H-I-HCN]*
) m/z 152.01 m/z 125.00
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1370921#5-chloro-3-iodo-1h-indazole-spectral-data-
nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b1370921?utm_src=pdf-body-img
https://www.benchchem.com/product/b1370921?utm_src=pdf-custom-synthesis
https://www.caming.com/5-chloro-3-iodo-1h-indazole-cas-351456-45-6/
https://www.benchchem.com/product/b1370921#5-chloro-3-iodo-1h-indazole-spectral-data-nmr-ir-mass-spec
https://www.benchchem.com/product/b1370921#5-chloro-3-iodo-1h-indazole-spectral-data-nmr-ir-mass-spec
https://www.benchchem.com/product/b1370921#5-chloro-3-iodo-1h-indazole-spectral-data-nmr-ir-mass-spec
https://www.benchchem.com/product/b1370921#5-chloro-3-iodo-1h-indazole-spectral-data-nmr-ir-mass-spec
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1370921?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1370921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

